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For Researchers, Scientists, and Drug Development Professionals

Introduction
(Z)-5-Decenoic acid, a monounsaturated medium-chain fatty acid, is a subject of growing

interest within the scientific community. While research into its specific biological roles is

ongoing, its classification as a fatty acid suggests potential involvement in lipid metabolism and

cellular signaling. This technical guide provides a consolidated overview of the known

synonyms, physicochemical properties, and limited biological data available for (Z)-5-Decenoic
acid. It is important to note that detailed experimental protocols and established signaling

pathways for this specific isomer are not extensively documented in publicly available literature.

Much of the in-depth research on decenoic acid isomers has focused on compounds such as

cis-2-decenoic acid for its role in biofilm dispersal.

Synonyms for (Z)-5-Decenoic Acid
The following are recognized synonyms for (Z)-5-Decenoic acid:

cis-5-Decenoic acid[1]

5-Decenoic acid, (Z)-[1]

5-Decenoic acid, (5Z)-[1]

(Z)-dec-5-enoic acid[1]
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UNII-5R82Y8PAHS[1]

FEMA No. 3742, 5Z-

Physicochemical Properties
A summary of the key quantitative data for (Z)-5-Decenoic acid is presented in the table below.

This information has been compiled from various chemical databases.

Property Value Source

Molecular Formula C10H18O2 PubChem[1][2]

Molecular Weight 170.25 g/mol PubChem[1][2]

CAS Number 84168-28-5 PubChem[1]

IUPAC Name (Z)-dec-5-enoic acid PubChem[1]

Physical Description
Odor described as "fatty,

green"
Wikipedia

XLogP3 2.9 PubChem[1][2]

Polar Surface Area 37.3 Å² PubChem[1][2]

Biological Role and Activity
(Z)-5-Decenoic acid is classified as a medium-chain fatty acid.[3][4] Based on this

classification, its general biological roles are presumed to include serving as a nutrient, an

energy source, and a component in membrane stabilization.[3][4] It is also suggested to be

involved in lipid transport and metabolism.[3] However, specific experimental data detailing its

mechanism of action or its role in signaling pathways are limited. In the food industry, it is

recognized as a flavoring agent.[2]

Experimental Protocols
Detailed experimental protocols for the specific synthesis or biological assays of (Z)-5-
Decenoic acid are not readily available in the reviewed literature. However, a general method
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for the preparation of a mixture of 5- and 6-decenoic acid has been described in the patent

literature.

Preparation of 5(6)-Decenoic Acid Mixture

This protocol is adapted from a patent describing the synthesis of a mixture containing 5- and

6-decenoic acid, commercially known as milk lactone.

Materials:

delta-Decalactone (500 g)

88% Phosphoric acid (50 g)

Reactor with stirring and heating capabilities

Separatory funnel

Distillation apparatus

Procedure:

Add 500 g of delta-decalactone and 50 g of 88% phosphoric acid to the reactor.

Initiate stirring and heat the mixture to 190 ± 3 °C.

Maintain this temperature for an insulation reaction time of 3 hours.

After the reaction is complete, allow the mixture to cool.

Wash the resulting material 2-3 times with clear water using a separatory funnel.

Perform vacuum distillation on the washed product to obtain 478 g of 5(6)-decenoic acid

(milk lactone).[5]

Logical Relationship Diagram
As no specific signaling pathways for (Z)-5-Decenoic acid have been documented, the

following diagram illustrates its classification and known general biological functions.
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Logical Relationship of (Z)-5-Decenoic Acid
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Caption: Classification and general functions of (Z)-5-Decenoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acid]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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